Nucleosides and Nucleotides

  • 2-Acetamido-6-chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ri...
    • Cat. No.:
    • B1139853
    • CAS No.:
    • 137896-02-7
    • Molecular Formula:
    • C₁₈H₂₀ClN₅O₈
    • Molecular Weight:
    • 469.83
    Description
    2-Acetamido-6-chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine, also known as 2-Acetamido-6-chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine, is a useful research compound. Its molecular f...
  • Magnesium ATP
    • Cat. No.:
    • B1203934
    • CAS No.:
    • 1476-84-2
    • Molecular Formula:
    • C10H16MgN5O13P3
    • Molecular Weight:
    • 531.49 g/mol
    Description
    An adenine nucleotide containing three phosphate groups esterified to the sugar moiety. In addition to its crucial roles in metabolism adenosine triphosphate is a neurotransmitter....
  • 5-(4-Aminopyrazolo[3,4-d]pyrimidin-1-yl)-2-(hydroxymeth...
    • Cat. No.:
    • B095514
    • CAS No.:
    • 17318-21-7
    • Molecular Formula:
    • C10H13N5O3
    • Molecular Weight:
    • 251.24 g/mol
    Description
    5-(4-Aminopyrazolo[3,4-d]pyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-ol is a useful research compound. Its molecular formula is C10H13N5O3 and its molecular weight is 251.24 g/mol. The purity is usually 95%. The...
  • 2-Amino-8-bromopurineriboside
    • Cat. No.:
    • B1382075
    • CAS No.:
    • 3001-47-6
    • Molecular Formula:
    • C10H12BrN5O4
    • Molecular Weight:
    • 346.14 g/mol
    Description
    2-Amino-8-bromopurineriboside is a useful research compound. Its molecular formula is C10H12BrN5O4 and its molecular weight is 346.14 g/mol. The purity is usually 95%. BenchChem offers high-quality 2-Amino-8-b...
  • Adenosine 5'-(trihydrogen diphosphate), trilithium salt
    • Cat. No.:
    • B1525625
    • CAS No.:
    • 31008-64-7
    • Molecular Formula:
    • C10H15Li2N5O10P2
    • Molecular Weight:
    • 441.1 g/mol
    Description
    Adenosine 5'-(trihydrogen diphosphate), trilithium salt is a useful research compound. Its molecular formula is C10H15Li2N5O10P2 and its molecular weight is 441.1 g/mol. The purity is usually 95%. BenchChem of...
  • N4-Acetyl-2'-deoxycytidine
    • Cat. No.:
    • B150700
    • CAS No.:
    • 32909-05-0
    • Molecular Formula:
    • C11H15N3O5
    • Molecular Weight:
    • 269.25 g/mol
    Description
    N(4)-acetyl-2'-deoxycytidine is 2'-deoxyytidine in which one of the exocyclic amino hydrogens is substituted by an acetyl group. It is a secondary carboxamide and a pyrimidine 2'-deoxyribonucleoside....
  • Adenosine-2',3'-cyclic Monophosphate Sodium Salt
    • Cat. No.:
    • B014430
    • CAS No.:
    • 37063-35-7
    • Molecular Formula:
    • C10H11N5NaO6P
    • Molecular Weight:
    • 351.19 g/mol
    Description
    Adenosine 2', 3'-cyclic phosphate, also known as 2', 3'-cyclic AMP or adenosine cyclic 2', 3'-monophosphate, belongs to the class of organic compounds known as 2', 3'-cyclic purine nucleotides. These are purine ...
  • Cyclic AMP
    • Cat. No.:
    • B1669394
    • CAS No.:
    • 60-92-4
    • Molecular Formula:
    • C10H12N5O6P
    • Molecular Weight:
    • 329.21 g/mol
    Description
    3',5'-cyclic AMP is a 3',5'-cyclic purine nucleotide having having adenine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an adenyl ribonucle...
  • Cyclic guanosine monophosphate
    • Cat. No.:
    • B1450777
    • CAS No.:
    • 7665-99-8
    • Molecular Formula:
    • C10H12N5O7P
    • Molecular Weight:
    • 345.21 g/mol
    Description
    3',5'-cyclic GMP is a 3',5'-cyclic purine nucleotide in which the purine nucleobase is specified as guanidine. It has a role as a plant metabolite, a human metabolite, a Saccharomyces cerevisiae metabolite, an E...
  • 5'-Guanylic acid
    • Cat. No.:
    • B1450780
    • CAS No.:
    • 85-32-5
    • Molecular Formula:
    • C10H14N5O8P
    • Molecular Weight:
    • 363.22 g/mol
    Description
    Guanosine 5'-monophosphate is a purine ribonucleoside 5'-monophosphate having guanine as the nucleobase. It has a role as a metabolite, a biomarker, an Escherichia coli metabolite and a mouse metabolite. It is a...